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Compound of Interest

3,3"-Dipropylthiacarbocyanine
iodide

cat. No.: B1257868

Compound Name:

An In-depth Technical Guide to the Safety and Handling of 3,3'-Dipropylthiacarbocyanine
lodide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
procedures for 3,3'-Dipropylthiacarbocyanine iodide (CAS No. 53213-94-8). It is intended to
equip laboratory personnel with the necessary knowledge to handle this compound safely.

Chemical and Physical Properties

3,3'-Dipropylthiacarbocyanine iodide, also known as DiSC3(5), is a fluorescent
carbocyanine dye.[1][2] It is primarily used as a sensitive probe to measure cell membrane
potential.[3][4] The compound is a crystalline powder, typically green in appearance.[5][6]

Table 1: Physical and Chemical Properties
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Property

Value

Source(s)

CAS Number

53213-94-8

[1](7]

Molecular Formula

Ca2sH27IN2S2

[2](7]

Molecular Weight 546.5 g/mol [21[7]

Appearance Green crystalline powder [5]

Melting Point ~245 °C (decomposes) [41[5]
Soluble in DMSO (~2 mg/mL)

Solubility and a chloroform/methanol [21[31[8]

mixture (~10 mg/mL).[2][3][8]

Fluorescence

Excitation Max (Aex): ~622 nm;

Emission Max (Aem): ~670 nm

[2](8]

Storage Temperature

Long-term at -20°C; Short-term
at +4°C.[5][8]

[5]i8]

Stability

Stable for at least 2 years

when stored correctly at -20°C.

[5]i8]

[5]i8]

Hazard Identification and Toxicology

The primary hazards associated with 3,3'-Dipropylthiacarbocyanine iodide are irritation to

the skin, eyes, and respiratory system.[1][9][10] It is classified under the Globally Harmonized

System (GHS) with a "Warning" signal word.[9] The toxicological properties of this compound

have not been fully investigated.[9][11]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement Source(s)
o H315: Causes skin
Skin Irritation 2 S [11[7119]
Irritation
o H319: Causes serious
Eye Irritation 2A o [L110719]
eye irritation
Specific Target Organ
L ) H335: May cause
Toxicity (Single 3 ) o [110719]
respiratory irritation
Exposure)

Toxicological Summary:

o Acute Toxicity: No quantitative data (e.g., LD50) is available. The material should be

considered hazardous until more information is known.[8]

o Chronic Health Effects: Long-term exposure may lead to airway diseases.[12] Chronic iodide

overdose can lead to a toxic syndrome known as "iodism".[12]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC, NTP, or OSHA.

Safe Handling and Personal Protective Equipment

(PPE)

Adherence to proper handling procedures is critical to minimize exposure risk.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood or using local exhaust

ventilation to prevent dust dispersion.[11]

o Ensure safety showers and eye wash stations are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical splash goggles or a face shield.[11]
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» Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[11]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[11][12]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95
dust mask or higher-level respirator.[12]

General Hygiene Practices

» Avoid all personal contact, including inhalation of dust.[12]
e Wash hands and any exposed skin thoroughly after handling.[11][13]
e Do not eat, drink, or smoke in laboratory areas.

e Remove contaminated clothing and wash it before reuse.[11]
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Receive Chemical

'

Log & Store
(-20°C, Protect from Light)

'

Pre-Use Preparation

Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handling in Fume Hood
(Weighing, Dissolving)

Perform Experiment

Decontaminate Workspace

Dispose of Waste

(Follow Institutional Regulations)

Remove PPE & Wash Hands
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Accidental Exposure Occurs

Inhalation

Skin Contact Eye Contact

A\

Inhalation

A

Remove Contaminated Clothing

\ 4
Rinse Eyes with Water (15 min)
Remove Contacts

Wash with Soap & Water (15 min)

Move to Fresh Air

Breathing Difficult? Irritation Persists?

No
Iseek advice)

Monitor for Symptoms Seek Medical Attention <
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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